Cas no 335421-90-4 (Sodium 3,3',3''-phosphinetriyltribenzenesulfonate hydrate)

• Product Name: Sodium 3,3',3''-phosphinetriyltribenzenesulfonate hydrate
• CAS No: 335421-90-4
• Molecular Formula: C₁₈H₁₄Na₃O₁₀PS₃
• Molecular Weight: 586.4358
• MDL: MFCD11046357
• CID: 4671354
• PubChem ID: 53487040

Sodium 3,3',3''-phosphinetriyltribenzenesulfonate hydrate Properties

Names and Identifiers

• Sodium 3,3',3''-phosphinetriyltribenzenesulfonate hydrate
• TPPTS H2O
• Tris(3-sulfonatophenyl)phosphine hydrate sodium salt
• FNKGPXOPDRYAAQ-UHFFFAOYSA-K
• Tris(3-sulfonatophenyl)phosphine hydrate, sodium salt (<5% oxide)
• Triphenylphosphine-3,3',3''-trisulfonic acid trisodium salt hydrate
• Tris(3-sulfonatophenyl)phosphine hydrate, sodium salt (<10% oxide)
• 335421-90-4
• AKOS025310537
• MFCD11046357
• trisodium;3-bis(3-sulfonatophenyl)phosphanylbenzenesulfonate;hydrate

• MDL： MFCD11046357
• InChIKey： FNKGPXOPDRYAAQ-UHFFFAOYSA-K
• Inchi： 1S/C18H15O9PS3.3Na.H2O/c19-29(20,21)16-7-1-4-13(10-16)28(14-5-2-8-17(11-14)30(22,23)24)15-6-3-9-18(12-15)31(25,26)27;;;;/h1-12H,(H,19,20,21)(H,22,23,24)(H,25,26,27);;;;1H2/q;3*+1;/p-3
• SMILES： S(C1=CC=CC(=C1)P(C1C=CC=C(C=1)S(=O)(=O)[O-])C1C=CC=C(C=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].O([H])[H]

Computed Properties

• Exact Mass: 585.91798000g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 3
• Monoisotopic Mass: 585.91798000g/mol
• Heavy Atom Count: 35
• Complexity: 768
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Topological Polar Surface Area: 198

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives